N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H11N3O2S/c19-14(11-7-8-16-20-11)18-15-17-13-10-4-2-1-3-9(10)5-6-12(13)21-15/h1-4,7-8H,5-6H2,(H,17,18,19)
• InChI Key: BVMKXUXGPFGVIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)C4=CC=NO4
• Molecular Formula: C15H11N3O2S
• Molecular Weight: 297.3 g/mol

Description

“N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)isoxazole-5-carboxamide” is a chemical compound with the molecular formula C21H20N2O3S. It has a molecular weight of 380.47. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H20N2O3S/c1-25-16-9-7-13 (11-17 (16)26-2)12-19 (24)22-21-23-20-15-6-4-3-5-14 (15)8-10-18 (20)27-21/h3-7,9,11H,8,10,12H2,1-2H3, (H,22,23,24). This code provides a detailed description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is solid in physical form. It is stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Mycobacterial Energetics Disruption

. It’s being studied as a potential disruptor of mycobacterial energetics. .

Efflux Inhibitors (EIs)

. EIs can slow down the emergence of resistance and have positive effects on the duration of the treatment. .

Structure-Activity Relationships (SAR) Studies

. These studies are crucial in medicinal chemistry for the development of new therapeutic agents. .

Development of Pain Therapy Drugs

. This suggests a potential application of the compound in pain management.

Antimicrobial Activity

. This suggests a potential application in the treatment of various microbial infections.

Anticancer Activity

. This suggests a potential application in cancer therapy.

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting effects), and H372 (Causes damage to organs through prolonged or repeated exposure). Precautionary statements include P260 (Do not breathe dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P273 (Avoid release to the environment), and P501 (Dispose of contents/container to an approved waste disposal plant).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit diverse biological activities . They have been found in many potent biologically active compounds, such as antimicrobial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant drugs .

Mode of Action

Thiazole derivatives have been reported to affect mycobacterium tuberculosis energetics . This suggests that the compound might interact with its targets, leading to changes in the energy metabolism of the bacteria.

Biochemical Pathways

These could potentially include pathways related to energy metabolism, cell growth, and cell death, among others .

Result of Action

Given the potential targets and mode of action, it can be inferred that the compound might have effects on cellular energetics, potentially leading to changes in cell growth and viability .